Cas no 2172043-98-8 (1-4-(5-aminopiperidin-2-yl)phenylethan-1-one)
1-4-(5-aminopiperidin-2-yl)phenylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-4-(5-aminopiperidin-2-yl)phenylethan-1-one
- EN300-1477222
- 2172043-98-8
- 1-[4-(5-aminopiperidin-2-yl)phenyl]ethan-1-one
-
- Inchi: 1S/C13H18N2O/c1-9(16)10-2-4-11(5-3-10)13-7-6-12(14)8-15-13/h2-5,12-13,15H,6-8,14H2,1H3
- InChI Key: MGLLWJBADLJQJV-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CC(=CC=1)C1CCC(CN1)N
Computed Properties
- Exact Mass: 218.141913202g/mol
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 55.1Ų
1-4-(5-aminopiperidin-2-yl)phenylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1477222-0.05g |
1-[4-(5-aminopiperidin-2-yl)phenyl]ethan-1-one |
2172043-98-8 | 0.05g |
$1020.0 | 2023-06-06 | ||
| Enamine | EN300-1477222-0.1g |
1-[4-(5-aminopiperidin-2-yl)phenyl]ethan-1-one |
2172043-98-8 | 0.1g |
$1068.0 | 2023-06-06 | ||
| Enamine | EN300-1477222-0.25g |
1-[4-(5-aminopiperidin-2-yl)phenyl]ethan-1-one |
2172043-98-8 | 0.25g |
$1117.0 | 2023-06-06 | ||
| Enamine | EN300-1477222-0.5g |
1-[4-(5-aminopiperidin-2-yl)phenyl]ethan-1-one |
2172043-98-8 | 0.5g |
$1165.0 | 2023-06-06 | ||
| Enamine | EN300-1477222-1.0g |
1-[4-(5-aminopiperidin-2-yl)phenyl]ethan-1-one |
2172043-98-8 | 1g |
$1214.0 | 2023-06-06 | ||
| Enamine | EN300-1477222-2.5g |
1-[4-(5-aminopiperidin-2-yl)phenyl]ethan-1-one |
2172043-98-8 | 2.5g |
$2379.0 | 2023-06-06 | ||
| Enamine | EN300-1477222-5.0g |
1-[4-(5-aminopiperidin-2-yl)phenyl]ethan-1-one |
2172043-98-8 | 5g |
$3520.0 | 2023-06-06 | ||
| Enamine | EN300-1477222-10.0g |
1-[4-(5-aminopiperidin-2-yl)phenyl]ethan-1-one |
2172043-98-8 | 10g |
$5221.0 | 2023-06-06 | ||
| Enamine | EN300-1477222-50mg |
1-[4-(5-aminopiperidin-2-yl)phenyl]ethan-1-one |
2172043-98-8 | 50mg |
$1020.0 | 2023-09-28 | ||
| Enamine | EN300-1477222-100mg |
1-[4-(5-aminopiperidin-2-yl)phenyl]ethan-1-one |
2172043-98-8 | 100mg |
$1068.0 | 2023-09-28 |
1-4-(5-aminopiperidin-2-yl)phenylethan-1-one Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 1-4-(5-aminopiperidin-2-yl)phenylethan-1-one
Introduction to Compound CAS No. 2172043-98-8: 1-4-(5-Aminopiperidin-2-yl)phenylethan-1-one
1-4-(5-Aminopiperidin-2-yl)phenylethan-1-one, with the CAS number 2172043-98-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a piperidine ring and an amino group, making it a promising candidate for various therapeutic applications.
The molecular formula of 1-4-(5-Aminopiperidin-2-yl)phenylethan-1-one is C15H20N2O, and its molecular weight is approximately 244.33 g/mol. The compound's structure features a phenyl ring connected to an ethanone group, which is further substituted with a 5-amino-piperidin-2-yl moiety. This structural arrangement confers the compound with specific chemical and biological properties that are of interest in drug discovery and development.
Recent studies have highlighted the potential of 1-4-(5-Aminopiperidin-2-yl)phenylethan-1-one in various therapeutic areas. One of the key areas of focus has been its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and cancer.
A study published in the Journal of Medicinal Chemistry in 2023 investigated the binding affinity and selectivity of 1-4-(5-Aminopiperidin-2-yl)phenylethan-1-one for several GPCRs. The results showed that the compound exhibited high affinity for the serotonin receptor 5-HT7, which is involved in regulating mood and sleep. This finding suggests that 1-4-(5-Aminopiperidin-2-yl)phenylethan-1-one could be a potential lead compound for developing new treatments for mood disorders such as depression and anxiety.
In addition to its potential as a GPCR modulator, 1-4-(5-Aminopiperidin-2-yl)phenylethan-1-one has also shown promise in preclinical studies as an anti-inflammatory agent. A study conducted by researchers at the University of California, San Francisco, demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that 1-4-(5-Aminopiperidin-2-yl)phenylethan-1-one could be useful in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 1-4-(5-Aminopiperidin-2-yl)phenylethan-1-one have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development into a drug product. However, more extensive preclinical studies are needed to fully characterize its pharmacokinetic profile and to evaluate its safety and efficacy in animal models.
In terms of synthetic chemistry, the preparation of 1-4-(5-Aminopiperidin-2-yl)phenylethan-1-one has been optimized using modern synthetic techniques. A recent publication in Organic Letters described an efficient synthetic route that involves the coupling of 4-bromophenylacetonitrile with 5-amino-piperidine followed by hydrolysis to form the final ketone product. This synthetic method is scalable and can be adapted for large-scale production if necessary.
The potential applications of 1-4-(5-Aminopiperidin-2-yl)phenylethan-1-one extend beyond its direct therapeutic use. The compound can also serve as a valuable tool for studying GPCR biology and signaling pathways. Its ability to selectively modulate specific receptors makes it an excellent probe for investigating receptor function and identifying new targets for drug discovery.
In conclusion, CAS No. 2172043-98-8: 1-4-(5-Aminopiperidin-2-y l)phenylethan - 1 - one strong > represents a promising molecule with diverse therapeutic potential. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its development into novel therapeutic agents. As more data become available, it is likely that this compound will play an increasingly important role in both basic research and clinical applications.
2172043-98-8 (1-4-(5-aminopiperidin-2-yl)phenylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)